Cas no 2227785-03-5 (rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine)

• Product Name: rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine
• CAS No: 2227785-03-5
• MF: C₁₃H₁₉N
• MW: 189.29666352272
• CID: 6381531
• PubChem ID: 165521569
• Update Time: 2025-05-30

rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine
• EN300-1275816
• 2227785-03-5
• rac-(3R,4R)-3-methyl-4-[(3-methylphenyl)methyl]pyrrolidine

• Inchi： 1S/C13H19N/c1-10-4-3-5-12(6-10)7-13-9-14-8-11(13)2/h3-6,11,13-14H,7-9H2,1-2H3/t11-,13-/m1/s1
• InChI Key： KTZHRGLEMLDUBA-DGCLKSJQSA-N
• SMILES： N1C[C@@H](C)[C@H](CC2C=CC=C(C)C=2)C1

Computed Properties

• Exact Mass: 189.151749610g/mol
• Monoisotopic Mass: 189.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 12Ų

Additional information on rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine

rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine: A Comprehensive Overview

The compound with CAS No. 2227785-03-5, known as rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which contribute to its potential applications in drug development and material science. In this article, we will delve into the properties, synthesis, and applications of this intriguing molecule.

rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine is a pyrrolidine derivative with a methyl group at the 3-position and a 3-methylphenylmethyl group at the 4-position. The "rac" designation indicates that the compound exists as a racemic mixture, meaning it contains equal amounts of both enantiomers. The stereochemistry of this compound is crucial, as it can significantly influence its biological activity and interactions with other molecules.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry due to their ability to act as bioisosteres or scaffolds for drug design. Pyrrolidines are known for their stability and flexibility, making them ideal candidates for modifying pharmacokinetic properties such as solubility and bioavailability. The methyl groups present in this compound further enhance its hydrophobicity, which can be advantageous in certain therapeutic contexts.

The synthesis of rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine involves a multi-step process that typically includes nucleophilic substitution or ring-closing reactions. Researchers have explored various methodologies to optimize the yield and stereochemical outcome of this synthesis. For instance, recent advancements in asymmetric catalysis have enabled the preparation of enantiopure samples, which are invaluable for studying the compound's enantioselective properties.

One of the most promising applications of this compound lies in its potential as a building block for more complex molecules. Its rigid structure and functional groups make it an excellent candidate for further modification. For example, substituting the phenyl group with other aromatic systems could lead to derivatives with enhanced biological activity or selectivity.

In terms of biological activity, rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine has shown promise in preliminary assays targeting various enzymes and receptors. Its ability to modulate enzyme activity suggests potential applications in treating conditions such as inflammation or neurodegenerative diseases. However, further research is required to fully understand its mechanism of action and safety profile.

From an environmental perspective, the synthesis and handling of CAS No. 2227785-03-5 must adhere to strict safety protocols to minimize any adverse effects on human health or the environment. Researchers are actively exploring greener synthetic routes that reduce waste and improve sustainability.

In conclusion, rac-(3R,4R)-3-methyl-4-(3-methylphenyl)methylpyrrolidine represents a fascinating molecule with diverse applications across multiple disciplines. Its unique structure and stereochemistry make it a valuable tool for advancing drug discovery and materials science. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in organic chemistry.